Cas no 7241-86-3 (1-(tert-butoxycarbonyl)prolyl-3-methylprolylprolinamide)

• Product Name: 1-(tert-butoxycarbonyl)prolyl-3-methylprolylprolinamide
• CAS No: 7241-86-3
• MF: C₂₁H₃₄N₄O₅
• MW: 422.518465518951
• CID: 1755342
• PubChem ID: 5259670
• Update Time: 2025-04-21

1-(tert-butoxycarbonyl)prolyl-3-methylprolylprolinamide Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxycarbonyl)prolyl-3-methylprolylprolinamide
• tert-butyl 2-[2-(2-carbamoylpyrrolidine-1-carbonyl)-3-methylpyrrolidine-1-carbonyl]pyrrolidine-1-carboxylate
• 7241-86-3
• DTXSID60413910

• Inchi： 1S/C21H34N4O5/c1-13-9-12-25(16(13)19(28)23-10-5-7-14(23)17(22)26)18(27)15-8-6-11-24(15)20(29)30-21(2,3)4/h13-16H,5-12H2,1-4H3,(H2,22,26)
• InChI Key： QXXIQJGMMHDRKO-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)CCN1C(C1CCCN1C(=O)OC(C)(C)C)=O)N1CCCC1C(N)=O

Computed Properties

• Exact Mass: 422.25312
• Monoisotopic Mass: 422.25292020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 665°C at 760 mmHg
• Flash Point: 356°C
• Refractive Index: 1.553
• PSA: 113.25